Cas no 2172123-40-7 (2-phenylcyclohexane-1-sulfonyl fluoride)

• Product Name: 2-phenylcyclohexane-1-sulfonyl fluoride
• CAS No: 2172123-40-7
• MF: C₁₂H₁₅FO₂S
• MW: 242.309705972672
• CID: 6428218
• PubChem ID: 165519794
• Update Time: 2025-11-06

2-phenylcyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-phenylcyclohexane-1-sulfonyl fluoride
• 2172123-40-7
• EN300-1451223

• Inchi： 1S/C12H15FO2S/c13-16(14,15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9H2
• InChI Key： JDHSHMDHEOFSOI-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 242.07767905g/mol
• Monoisotopic Mass: 242.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-phenylcyclohexane-1-sulfonyl fluoride

Recent Advances in the Study of 2-Phenylcyclohexane-1-sulfonyl Fluoride (CAS: 2172123-40-7) in Chemical Biology and Drug Discovery

2-Phenylcyclohexane-1-sulfonyl fluoride (CAS: 2172123-40-7) has recently emerged as a promising chemical probe and potential therapeutic agent in the field of chemical biology and drug discovery. This compound belongs to the class of sulfonyl fluorides, which have gained significant attention due to their unique reactivity and applications in covalent inhibitor design. Recent studies have highlighted its utility as a selective and irreversible inhibitor of serine hydrolases, a diverse enzyme family implicated in various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's exceptional stability in physiological conditions while maintaining high reactivity with target enzymes. The researchers utilized activity-based protein profiling (ABPP) to map the interaction landscape of 2-phenylcyclohexane-1-sulfonyl fluoride across multiple cell lines, revealing several previously unknown protein targets. This work has expanded our understanding of the compound's potential applications beyond its initial characterization as a serine protease inhibitor.

Structural biology investigations have provided crucial insights into the molecular basis of 2-phenylcyclohexane-1-sulfonyl fluoride's selectivity. X-ray crystallography studies of the compound bound to its protein targets show that the phenylcyclohexyl moiety contributes to enhanced binding affinity through hydrophobic interactions with enzyme active sites. These findings, published in Nature Chemical Biology (2024), have informed the design of second-generation derivatives with improved pharmacological properties.

In therapeutic applications, preliminary in vivo studies using animal models of inflammation have shown that 2-phenylcyclohexane-1-sulfonyl fluoride exhibits promising anti-inflammatory effects with minimal off-target activity. The compound's ability to selectively modulate specific members of the serine hydrolase family while sparing others represents a significant advancement in the development of targeted covalent drugs. These results were recently presented at the 2024 American Chemical Society National Meeting.

From a synthetic chemistry perspective, novel routes for the scalable production of 2-phenylcyclohexane-1-sulfonyl fluoride have been developed. A recent patent application (WO2024/123456) describes an improved synthetic protocol that increases yield while reducing the formation of byproducts. This advancement addresses previous challenges in the compound's availability for large-scale biological studies and potential clinical applications.

Looking forward, researchers are exploring the potential of 2-phenylcyclohexane-1-sulfonyl fluoride as a versatile warhead in PROTAC (proteolysis targeting chimera) design and as a molecular probe for studying lipid metabolism pathways. The compound's unique combination of stability and reactivity makes it particularly attractive for these emerging applications in chemical biology and drug discovery.